Cas no 1804348-40-0 (3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804348-40-0
• MF: C₈H₆ClF₃INO
• MW: 351.492023944855
• CID: 4834185
• Update Time: 2025-06-28

3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO/c1-4-5(3-9)2-6(7(13)14-4)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： QWVWXEJUDUYZQL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CCl)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804348-40-0)

3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804348-40-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine, particularly the presence of a chloromethyl group, an iodo substituent, a methyl group, and a trifluoromethoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The chloromethyl functional group at the 3-position of the pyridine ring introduces reactivity that allows for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules. The iodo substituent at the 6-position provides a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in the construction of biaryl structures. These types of reactions are pivotal in the development of novel pharmaceuticals, as biaryl motifs are prevalent in many bioactive compounds. Additionally, the methyl group at the 2-position and the trifluoromethoxy group at the 5-position contribute to the overall electronic and steric environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group is a particularly notable substituent in this context, as it has been shown to improve pharmacokinetic properties and reduce metabolic degradation. This has led to its incorporation into numerous drug candidates across various therapeutic areas. For instance, fluorinated pyridines have been explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The combination of these structural elements in 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine positions it as a promising building block for such applications.

Recent studies have highlighted the utility of this compound in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often implicated in diseases such as cancer and inflammation. Developing selective inhibitors for PPIs remains a significant challenge due to their transient nature and lack of well-defined binding pockets. However, small molecules like 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine can disrupt these interactions by binding to specific residues or by modulating the conformational dynamics of PPI interfaces. Preliminary computational studies suggest that the electron-withdrawing effects of the trifluoromethoxy group and the electrophilic nature of the chloromethyl group can enhance binding affinity through electrostatic and hydrogen bonding interactions.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Pyridines serve as foundational scaffolds for numerous drugs on the market today, including antihistamines, antivirals, and cardiovascular medications. The structural diversity inherent in pyridine derivatives allows for fine-tuning of biological activity through subtle modifications. In this regard, 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine offers a rich palette of functional handles for medicinal chemists to explore. The presence of both electrophilic and nucleophilic centers within a single molecule provides opportunities for multi-step synthetic strategies that can lead to novel pharmacophores.

One particularly intriguing aspect of this compound is its potential application in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be iteratively optimized to generate lead compounds suitable for further development. The unique structural features of 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine, such as its ability to undergo cross-coupling reactions and its fluorinated aromatic system, make it an ideal candidate for generating diverse chemical libraries. Such libraries can be screened against various biological targets to identify promising hits that can be further elaborated into drug candidates.

The synthesis of complex molecules often requires careful consideration of reaction conditions and reagent selection to ensure high yields and purity. In the case of 3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine, strategies involving palladium-catalyzed cross-coupling reactions have been explored as efficient means for introducing new functional groups while maintaining regioselectivity. For example, Suzuki-Miyaura couplings can be used to attach aryl or vinyl groups at various positions on the pyridine ring, while Stille couplings offer an alternative route for incorporating organostannanes derived from this compound. These methods have been instrumental in constructing more intricate molecular architectures with potential therapeutic relevance.

The impact of fluorine substitution on biological activity is another area where this compound is particularly relevant. Fluorinated pyridines have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts due to increased lipophilicity and resistance to metabolic degradation by cytochrome P450 enzymes. This has made them attractive candidates for drug development efforts aimed at enhancing drug bioavailability and duration of action. The presence of both electron-withdrawing (iodo) and electron-donating (methyl) groups further modulates these properties, allowing for precise control over molecular behavior in biological systems.

In conclusion,3-(Chloromethyl)-6-iodo-2-methyl-5-(trifluoromethoxy)pyridine, with its CAS number 1804348-40-0, represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic pathways leading to complex molecules with potential applications across multiple therapeutic areas. As our understanding of structure-function relationships continues to evolve, compounds like this will play an increasingly important role in accelerating drug discovery efforts worldwide.